4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

• IUPAC Name: (4-methoxyphenyl) 8-ethoxy-2-oxochromene-3-carboxylate
• InChI: InChI=1S/C19H16O6/c1-3-23-16-6-4-5-12-11-15(19(21)25-17(12)16)18(20)24-14-9-7-13(22-2)8-10-14/h4-11H,3H2,1-2H3
• InChI Key: JDRSNGAZBWIMRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=O)C(=C2)C(=O)OC3=CC=C(C=C3)OC
• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol
• CAS No.: 898503-26-9

Description

“4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate” is a chemical compound with the molecular formula C19H16O6. It has an average mass of 340.327 Da and a monoisotopic mass of 340.094696 Da.

Synthesis Analysis

The synthesis of similar compounds, such as ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxylate, has been achieved through Knoevenagel condensation reaction.

Molecular Structure Analysis

The crystal structure of a similar compound, 4-methoxyphenyl 2-oxo-2H-chromene-3-carboxylate, has been studied. The dihedral angle between the planes of the coumarin ring system and the benzene ring is 48.04 (10)C12—H12. The central CO2 group subtends a dihedral angle of 27.15 (11) with the coumarin ring system and 74.86 (13) with the benzene ring.

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are often synthesized and characterized as part of research in organic chemistry. For instance, a study by Zhu et al. (2014) demonstrated the rapid synthesis of 4-oxo-4H-chromene-3-carboxylic acid, an important intermediate for many biologically active compounds, showcasing the compound's relevance in synthetic organic chemistry (Zhu et al., 2014).

Antibacterial Activity

Research by Behrami and Dobroshi (2019) explored the antibacterial activity of synthesized derivatives of 4-hydroxy-chromen-2-one, indicating the potential of these compounds in developing new antibacterial agents (Behrami & Dobroshi, 2019).

Medicinal Chemistry

The compound and related structures have been investigated for their potential in medicinal chemistry. For example, the study on the structure-activity relationship and molecular mechanisms of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-6-phenyl-4H-chromene-3-carboxylate (SHA 14-1) and its analogs highlighted their significance in overcoming drug resistance in cancer cells, suggesting their potential as anticancer agents (Das et al., 2009).

Material Science

In the realm of material science, compounds like 4-methoxyphenyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate have been explored for their properties. Shi et al. (2017) synthesized benzo[c]coumarin carboxylic acids and studied their fluorescence properties in the solid state, indicating the compound's potential application in fluorescent materials and sensors (Shi et al., 2017).

Photopharmacology

The compound's derivatives have also found applications in photopharmacology, where the light-activated properties of certain chemicals are utilized for therapeutic purposes. The synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester by Pimenova et al. (2003) could provide insights into the development of novel photoresponsive compounds (Pimenova et al., 2003).

Mechanism of Action

Target of Action

Similar compounds, such as coumarins, have been found to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

It’s known that coumarin derivatives can interact with their targets in a variety of ways, including competitive inhibition, allosteric modulation, or covalent modification .

Biochemical Pathways

Coumarin derivatives have been reported to influence a variety of biochemical pathways, including those involved in inflammation, coagulation, and cellular proliferation .

Result of Action

Coumarin derivatives have been reported to exhibit a variety of biological effects, including anti-inflammatory, anticoagulant, and antiproliferative activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .